Cas no 865658-37-3 (N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide)

• Product Name: N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide
• CAS No: 865658-37-3
• MF: C₂₄H₁₉F₃N₂O₂S
• MW: 456.480075120926
• CID: 5713904
• PubChem ID: 5801656
• Update Time: 2025-05-24

N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005090846
• N-acetyl-N-(2-{(E)-2-[6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinolin-4-yl]ethenyl}phenyl)acetamide
• 3W-0256
• N-acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide
• N-acetyl-N-[2-[(E)-2-[6-(trifluoromethyl)-2,3-dihydrothieno[3,2-c]quinolin-4-yl]ethenyl]phenyl]acetamide
• 865658-37-3
• N-ACETYL-N-(2-((E)-2-[6-(TRIFLUOROMETHYL)-2,3-DIHYDROTHIENO[3,2-C]QUINOLIN-4-YL]ETHENYL)PHENYL)ACETAMIDE
• Acetamide, N-acetyl-N-[2-[2-[2,3-dihydro-6-(trifluoromethyl)thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl]-
• N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide

• Inchi： 1S/C24H19F3N2O2S/c1-14(30)29(15(2)31)21-9-4-3-6-16(21)10-11-20-17-12-13-32-23(17)18-7-5-8-19(22(18)28-20)24(25,26)27/h3-11H,12-13H2,1-2H3/b11-10+
• InChI Key： AALBLXLMAPFFEQ-ZHACJKMWSA-N
• SMILES： S1CCC2C(/C=C/C3C=CC=CC=3N(C(C)=O)C(C)=O)=NC3C(C(F)(F)F)=CC=CC=3C1=2

Computed Properties

• Exact Mass: 456.11193351g/mol
• Monoisotopic Mass: 456.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide

Comprehensive Overview of N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide (CAS No. 865658-37-3)

The compound N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide, identified by its CAS No. 865658-37-3, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its intricate structure, featuring a thienoquinoline core and a trifluoromethyl group, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into the molecular characteristics, potential applications, and the latest advancements related to this compound, while addressing common queries and trending topics in the scientific community.

One of the most striking features of N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide is its unique heterocyclic framework. The thieno[3,2-c]quinoline moiety is a fused ring system that combines the properties of thiophene and quinoline, two structures known for their biological activity. The presence of the trifluoromethyl group further enhances the molecule's lipophilicity and metabolic stability, traits highly sought after in drug design. Researchers are particularly interested in how these structural elements contribute to the compound's potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic databases.

In recent years, the scientific community has shown a growing interest in small-molecule therapeutics, especially those targeting protein-protein interactions (PPIs). N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide has been studied in this context due to its ability to modulate specific cellular pathways. For instance, its vinylphenyl linkage and acetylated amine groups may play a role in binding to hydrophobic pockets on target proteins, a mechanism often explored in cancer research and neurodegenerative disease studies. These applications align with trending searches on platforms like PubMed and Google Scholar, where terms like "kinase inhibitors for oncology" and "small molecules for Alzheimer's" are highly popular.

The synthesis of CAS No. 865658-37-3 involves multi-step organic reactions, including Pd-catalyzed cross-coupling and acetylation processes. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable approaches. Questions like "How to improve the yield of thienoquinoline derivatives?" or "What are the latest catalytic systems for C-C bond formation?" are frequently encountered in forums and research papers, reflecting the evolving nature of synthetic strategies for such compounds.

Another area of interest is the computational modeling of N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide. With the rise of AI-driven drug discovery, scientists are leveraging molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies to predict its bioactivity. Searches for "best software for molecular docking" or "how to use machine learning in drug design" have surged, highlighting the intersection of technology and chemistry. This compound's rigid backbone and electron-withdrawing groups make it an excellent candidate for such computational analyses, offering insights into its binding affinities and selectivity.

Beyond its potential therapeutic uses, CAS No. 865658-37-3 is also a valuable tool for chemical biology studies. Its fluorescent properties, derived from the quinoline core, enable its use as a probe for imaging cellular processes. This application resonates with the increasing demand for bioimaging agents, a topic frequently searched alongside terms like "fluorescent tags for live-cell imaging" or "how to track protein localization." The compound's stability in physiological conditions further enhances its utility in such experiments.

In conclusion, N-Acetyl-N-{2-[(E)-2-[6-(trifluoromethyl)-2H,3H-thieno[3,2-c]quinolin-4-yl]ethenyl]phenyl}acetamide represents a fascinating intersection of organic synthesis, medicinal chemistry, and computational biology. Its structural complexity and diverse applications make it a subject of ongoing research, addressing many of the hot topics in contemporary science. Whether you're a chemist exploring novel synthetic routes or a biologist investigating cellular mechanisms, this compound offers a wealth of opportunities for discovery and innovation.